ethyl cyano(2,3-dichloro-1H-inden-1-ylidene)acetate

• IUPAC Name: ethyl (2Z)-2-cyano-2-(2,3-dichloroinden-1-ylidene)acetate
• InChI: InChI=1S/C14H9Cl2NO2/c1-2-19-14(18)10(7-17)11-8-5-3-4-6-9(8)12(15)13(11)16/h3-6H,2H2,1H3/b11-10-
• InChI Key: ZYBQEGUGXAZEMY-KHPPLWFESA-N
• Canonical SMILES: CCOC(=O)C(=C1C2=CC=CC=C2C(=C1Cl)Cl)C#N
• Isomeric SMILES: CCOC(=O)/C(=C\1/C2=CC=CC=C2C(=C1Cl)Cl)/C#N
• Molecular Formula: C14H9Cl2NO2
• Molecular Weight: 294.1 g/mol

Description

Ethyl cyano(2,3-dichloro-1H-inden-1-ylidene)acetate, also known as ethyl cyanoindenoacetate, is a chemical compound that has shown promising results in scientific research.

Scientific Research Applications

Crystal Structure and Synthesis The study of ethyl cyano(2,3-dichloro-1H-inden-1-ylidene)acetate derivatives reveals insights into crystal structures and synthesis processes. For instance, the title compound, ethyl 2-cyano-2-(1,3-dithian-2-ylidene)acetate, demonstrates a twist-boat conformation within its six-membered 1,3-dithiane ring, showcasing no significant intermolecular interactions within its crystal stacking layers (Boukhedena et al., 2018). This structural analysis provides foundational knowledge for understanding the compound's physical properties and potential applications in material science.

Optical Properties Research into derivatives of ethyl cyano(2,3-dichloro-1H-inden-1-ylidene)acetate, such as ethyl 2-cyano-2-[3,4-dicyanopyridin-2(1H)-ylidene]acetate, highlights their solid-state fluorescence. These compounds exhibit emission maxima in the range of λ 619–641 nm in the solid state and λ 392 to 486 nm in solution, depending on the solvent (Chunikhin & Ershov, 2021). Such properties suggest potential applications in optical materials and sensors, where specific fluorescence characteristics are desired.

Reactions and Derivatives The chemical reactivity of ethyl cyano(2,3-dichloro-1H-inden-1-ylidene)acetate and its capacity to form diverse derivatives through various reactions are of significant interest. For example, the preparation of new nitrogen-bridged heterocycles demonstrates the compound's versatility in synthesizing complex organic structures, which could have implications in pharmaceutical research and development (Kakehi, Ito, & Matsubara, 1995). Another study explored the synthesis and optical properties of its derivatives, indicating their potential in creating new materials with unique optical characteristics.